Cas no 1544821-26-2 (1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine)

• Product Name: 1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine
• CAS No: 1544821-26-2
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5851819
• PubChem ID: 82594765
• Update Time: 2025-05-25

1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine
• 1544821-26-2
• EN300-1819316

• Inchi： 1S/C9H14N2/c1-11-7-2-4-8(11)9(10)5-3-6-9/h2,4,7H,3,5-6,10H2,1H3
• InChI Key： NHQWGSITUXGURX-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CN2C)CCC1

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 31Ų

Additional information on 1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine

Comprehensive Overview of 1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine (CAS No. 1544821-26-2)

1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine, with the CAS number 1544821-26-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a pyrrole ring and a cyclobutane moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its amine functional group, which is pivotal in drug design and material science.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such heterocyclic amines. For instance, the rise of machine learning in molecular design has led to increased searches for compounds like 1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine, as they serve as building blocks for novel therapeutics. Additionally, its low environmental impact aligns with the growing demand for sustainable chemical processes.

One of the most frequently asked questions about CAS No. 1544821-26-2 revolves around its synthetic routes and scalability. Industry professionals often search for efficient synthesis methods to produce this compound at scale, given its potential in high-value applications. Recent publications have explored catalytic amination and ring-closing strategies to optimize its production, addressing both cost and yield concerns. These advancements are critical for meeting the demands of pharmaceutical R&D and agrochemical innovation.

Another area of interest is the compound's physicochemical properties, such as its solubility, melting point, and stability under various conditions. These parameters are essential for formulating drug delivery systems or crop protection agents. For example, its amine group can participate in hydrogen bonding, influencing its interaction with biological targets. Such insights are often sought after in computational chemistry forums and patent literature, reflecting the compound's versatility.

In the context of intellectual property, 1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine has been referenced in several patents related to central nervous system (CNS) therapeutics and antimicrobial agents. This underscores its relevance in addressing global health challenges, such as antibiotic resistance and neurodegenerative diseases. The compound's structural motif is also being explored in peptide mimetics, a hot topic in biotechnology circles.

From a market perspective, the demand for CAS No. 1544821-26-2 is expected to grow, driven by its applications in precision medicine and sustainable agriculture. Analysts highlight its role in next-generation drug candidates, particularly those targeting G-protein-coupled receptors (GPCRs). Furthermore, its compatibility with flow chemistry techniques makes it a candidate for continuous manufacturing, a trend gaining traction in the chemical industry.

To summarize, 1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine (CAS No. 1544821-26-2) is a multifaceted compound with broad implications across life sciences and material engineering. Its synthetic accessibility, functional versatility, and alignment with industry trends position it as a key player in modern chemistry. As research continues to uncover its potential, this compound is poised to remain a focal point in both academic and industrial settings.